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Compound Focus: Phenylacetone oxime

CAS No.: 13213-36-0

Cat. No.: S626832

Chemical Profile of Phenylacetone Oxime

The table below summarizes the basic chemical information for phenylacetone oxime, which is consistent

across multiple chemical databases [1] [2] [3].

Property Value

CAS Number 13213-36-0 [1] [2] [3]

Molecular Formula CoH11NO [1] [2] [3]

Molecular Weight 149.19 g/mol [1] [3]

Chemical Name 1-Phenylpropan-2-one oxime [1] [2]
Density ~0.99 g/cm3 [3]

Refractive Index ~1.514 [3]

Stability Concerns & Handling Recommendations

Oximes can be susceptible to degradation under various conditions. While direct data is unavailable, insights

can be drawn from a study on N-hydroxy-3,4-methylenedioxymethamphetamine (N-OH-MDMA), a
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structurally similar N-hydroxy compound [4].

Key Instability Factors

e pH: The primary instability factor is high pH. The study on N-OH-MDMA found it degraded by
approximately 85% after just 2 hours in an alkaline solution (pH 10). This suggests
phenylacetone oxime may also be highly unstable in basic conditions [4].

¢ Oxidation: Oximes and N-hydroxy compounds can be sensitive to oxidative degradation.

Recommended Stabilization Strategies

e Maintain Acidic pH: Store solutions in a slightly acidic buffer (e.g., pH 4-6) to minimize hydrolytic
degradation [4].

e Use Antioxidants: Add antioxidants like L-ascorbic acid to scavenge reactive oxygen species and

prevent oxidative decomposition [4].

e Choose Solvents Wisely: Avoid using diethyl ether for extractions, as it may contain peroxides that

can promote oxidation [4].
e Control Temperature: Store solutions at 2-8°C to slow down degradation reactions [2].

Experimental Workflow for Stability Assessment

Since published data is limited, you can determine the stability profile of phenylacetone oxime under your

specific conditions by conducting a systematic study. The workflow below outlines the key steps.
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Detailed Protocols

e Solution Preparation

o

Prepare a stock solution of phenylacetone oxime in a suitable solvent (e.g., methanol).
Aliquot this stock solution into vials containing different buffers covering a range of pH values
(e.g., pH 4, 7, and 10).

Prepare another set where a strong antioxidant like L-ascorbic acid (0.1-1.0 mg/mL) is added

[4].

Store these aliquots at different temperatures (e.g., 4°C, 25°C).

(e]

[e]

o

e Analysis Method
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o Instrumentation: Use High-Performance Liquid Chromatography with a UV detector (HPLC-
UV). A polymer-coated silica-based C18 column is recommended as it can provide better
peak shape for N-hydroxy compounds compared to normal silica columns [4].

o Monitoring: Analyze the samples at time zero (to) and at regular intervals thereafter. Monitor for
the disappearance of the phenylacetone oxime peak and the appearance of new peaks
indicating degradation products.

Frequently Asked Questions

Q1: What are the likely degradation products of phenylacetone oxime? While not confirmed for
phenylacetone oxime, the degradation of the similar compound N-OH-MDMA in alkaline solution
produced the corresponding ketone (MDP2P) and other products [4]. For phenylacetone oxime, the parent

ketone, phenylacetone (P2P), is a potential degradation product [5].

Q2: My oxime solution has changed color. What does this mean? Phenylacetone oxime is described as a
yellow to pale yellow liquid [2]. A darkening of this color or a change in hue over time can be a visual

indicator of ongoing decomposition and should prompt a fresh analysis to confirm potency.

Q3: I canneot find a stability-indicating method for this compound. What should I do? The HPLC
method described above, using a polymer-coated column and potentially low-pH mobile phases, is a good
starting point for developing a stability-indicating method. You must validate that the method can separate

the parent oxime peak from its degradation products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1.]13213-36-0 PHENYLACETONE OXIME [chemicalbook.com]
2. | CAS No- 13213-36-0 | GLP Pharma Standards Phenylacetone oxime [glppharmastandards.com]

3. Cas 13213-36-0, PHENYLACETONE | lookchem OXIME [lookchem.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0379073809004046
https://www.smolecule.com/products/s626832?utm_src=pdf-body
https://www.smolecule.com/products/s626832?utm_src=pdf-body
https://www.smolecule.com/products/s626832?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0379073809004046
https://www.smolecule.com/products/s626832?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylacetone
https://www.smolecule.com/products/s626832?utm_src=pdf-body
https://glppharmastandards.com/product-details/Phenylacetone-oxime
https://www.smolecule.com/products/s626832?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3680155.htm
https://glppharmastandards.com/product-details/Phenylacetone-oxime
https://www.lookchem.com/casno13213-36-0.html
https://www.smolecule.com/products/s626832?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

4. Forensic Science International [sciencedirect.com]

5. - Wikipedia Phenylacetone [en.wikipedia.org]

To cite this document: Smolecule. [phenylacetone oxime stability in solution]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b626832#phenylacetone-oxime-

stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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